Cas no 2565806-03-1 (Benzeneethanol, 2-(butylthio)-α-methyl-)

• Product Name: Benzeneethanol, 2-(butylthio)-α-methyl-
• CAS No: 2565806-03-1
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• MDL: MFCD31923481
• CID: 5194830
• Update Time: 2025-07-16

Benzeneethanol, 2-(butylthio)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-(butylthio)-α-methyl-

• MDL： MFCD31923481
• Inchi： 1S/C13H20OS/c1-3-4-9-15-13-8-6-5-7-12(13)10-11(2)14/h5-8,11,14H,3-4,9-10H2,1-2H3
• InChI Key： FUJZEFUQILAFNI-UHFFFAOYSA-N
• SMILES： C1(CC(C)O)=CC=CC=C1SCCCC

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 335.6±25.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Additional information on Benzeneethanol, 2-(butylthio)-α-methyl-

Introduction to Benzeneethanol, 2-(butylthio)-α-methyl- (CAS No. 2565806-03-1)

Benzeneethanol, 2-(butylthio)-α-methyl- (CAS No. 2565806-03-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, is being explored for various potential applications in medicinal chemistry and drug development. The presence of both a benzene ring and an ethanol moiety, combined with the substituents 2-(butylthio) and α-methyl, makes it a subject of interest for synthetic chemists and biologists alike.

The CAS number 2565806-03-1 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. This specificity is crucial in the context of chemical research, where precision is paramount to avoid any confusion with structurally similar compounds. The chemical structure of Benzeneethanol, 2-(butylthio)-α-methyl- features a benzene ring substituted at the 2-position with a butylthio group (-SCH₂CH₂CH₂CH₃) and an α-methyl group attached to the ethanol moiety (-CH₂OH). Such a configuration imparts unique reactivity and potential biological activity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. Benzeneethanol, 2-(butylthio)-α-methyl-, represents a promising candidate due to its complex molecular framework. The benzene ring is a common feature in many bioactive molecules, contributing to their binding affinity and stability. Meanwhile, the ethanol group and its modifications can influence solubility and metabolic pathways, making it an attractive scaffold for further derivatization.

In particular, the 2-(butylthio) substituent adds a layer of complexity that can modulate the compound's interactions with biological targets. Butylthio groups are known to enhance lipophilicity, which can be beneficial for membrane permeability and cellular uptake. This characteristic makes Benzeneethanol, 2-(butylthio)-α-methyl-, a valuable asset in designing molecules with improved pharmacokinetic profiles. Furthermore, the α-methyl group can influence stereoelectronic properties, potentially affecting enzyme binding and catalytic activity.

Current research in drug development is increasingly focusing on small molecules that can modulate biological pathways with high specificity. Benzeneethanol, 2-(butylthio)-α-methyl-, has been investigated for its potential role in various therapeutic areas. For instance, its structural features suggest that it might interact with enzymes or receptors involved in inflammatory responses or metabolic disorders. Preliminary studies have indicated that derivatives of this compound could exhibit anti-inflammatory or antioxidant properties.

The synthesis of Benzeneethanol, 2-(butylthio)-α-methyl-, involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthetic pathway typically begins with the functionalization of a benzene derivative followed by thiolation and methylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the butylthio group efficiently. These synthetic strategies are critical in achieving the desired molecular architecture while maintaining regioselectivity.

From a pharmacological perspective, understanding the interaction between Benzeneethanol, 2-(butylthio)-α-methyl- and biological targets is essential. Computational modeling techniques such as molecular docking have been utilized to predict binding affinities and identify potential binding sites on proteins or enzymes. These studies provide insights into how modifications at different positions of the molecule can enhance its biological activity. For example, tuning the length or branching of the butylthio side chain could significantly impact receptor binding.

The toxicological profile of Benzeneethanol, 2-(butylthio)-α-methyl-, is another critical aspect that needs thorough investigation. While preliminary toxicity assessments suggest that it is relatively safe at moderate concentrations, further studies are required to evaluate its long-term effects. Parameters such as acute toxicity, chronic toxicity, and potential carcinogenicity need to be systematically evaluated using both in vitro and in vivo models.

In conclusion, Benzeneethanol, 2-(butylthio)-α-methyl- (CAS No. 2565806-03-1) is a compound with significant potential in pharmaceutical research due to its unique structural features and diverse functional groups. Its exploration could lead to novel therapeutic agents targeting various diseases. As research progresses, further insights into its synthesis, pharmacology, and toxicology will be crucial in determining its suitability for clinical applications.